BE“GHE Foundational & Exploratory

Check Availability & Pricing

Core Physicochemical and Safety Data

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Ethyl 2,4-dimethylpyrimidine-5-
Compound Name:
carboxylate

The following tables summarize the key physicochemical and safety information for Ethyl 2,4-
dimethylpyrimidine-5-carboxylate. This data is crucial for handling, storage, and safety
assessments in a laboratory environment.

Physicochemical Properties

Property Value Source
CAS Number 2226-86-0 [1]

ChemScene Safety Data
Molecular Formula CoH12N202

Sheet

ChemScene Safety Data

Molecular Weight 180.2 g/mol
Sheet

Not explicitly stated, likely a
Appearance

solid or liquid
Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available

Toxicological and Safety Data
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A comprehensive safety data sheet for Ethyl 2,4-dimethylpyrimidine-5-carboxylate is
available and should be consulted for detailed handling and safety procedures.[1] At present,
specific quantitative toxicological data such as LD50 values are not readily available in the
public domain.

Synthesis and Experimental Protocols

Ethyl 2,4-dimethylpyrimidine-5-carboxylate is primarily utilized as a chemical intermediate in
the synthesis of more complex, pharmacologically active molecules. Several patents outline its
synthesis and use.

General Synthesis Protocol

A common synthetic route to Ethyl 2,4-dimethylpyrimidine-5-carboxylate involves the
condensation of an appropriate precursor with acetamidine hydrochloride in the presence of a
base.

Experimental Protocol:

Intermediate 51 (17.6 g, 95 mmol) and acetamidine hydrochloride (17.6 g, 95 mmol) are
dissolved in ethanol.

e Sodium ethoxide (6.5 g, 95 mmol) is added to the mixture.
e The reaction mixture is refluxed for 4 hours.

» Following the reaction, the ethanol is removed under reduced pressure (e.g., using a rotary
evaporator).

o A standard aqueous work-up is performed using ethyl acetate and water to extract the crude
product.

e The crude product is then purified by column chromatography using silica gel (60-120 mesh)
with a solvent system of ethyl acetate and petroleum ether.[2]
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Intermediate 51 Acetamidine HCI

Work-up & Purification

(Ethyl 2,4—dimethylpyrimidine—5—carboxy|ate)

Synthesis of Intermediate D-c

Ethyl 2,4-dimethylpyrimidine-5-carboxylate (D-b) 1,1-dimethoxy-N,N-dimethylmethylamine

Reaction (130°C, 16h)

Intermediate D-c

Further Synthesis

Subsequent Steps

(EED Protein Inhibito)
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Ethyl 2,4-dimethylpyrimidine-5-carboxylate

Chemical Synthesis

Grexin Receptor Antagonistg GRAC Channel Modulatoa

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Core Physicochemical and Safety Data]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1296358#cas-
number-2226-86-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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